![molecular formula C17H14BrN3OS B6574650 5-bromo-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}thiophene-2-carboxamide CAS No. 1043063-62-2](/img/structure/B6574650.png)
5-bromo-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}thiophene-2-carboxamide
Description
The compound is a derivative of bromothiophene . Bromothiophenes are a type of organic compound that contain a thiophene ring substituted with a bromine atom .
Synthesis Analysis
While specific synthesis methods for this compound are not available, bromothiophenes can generally be synthesized from bithiophene .Molecular Structure Analysis
As a bromothiophene derivative, this compound likely contains a thiophene ring (a five-membered ring with four carbon atoms and one sulfur atom) substituted with a bromine atom .Chemical Reactions Analysis
Bromothiophenes can react with various aryl iodides bearing an electron-donating or electron-withdrawing substituent .Scientific Research Applications
Industrial Chemistry and Material Science
Thiophene derivatives, such as the compound , are utilized in industrial chemistry and material science as corrosion inhibitors .
Organic Semiconductors
These compounds play a prominent role in the advancement of organic semiconductors .
Organic Field-Effect Transistors (OFETs)
Thiophene-mediated molecules are used in the fabrication of organic field-effect transistors .
Organic Light-Emitting Diodes (OLEDs)
They are also used in the fabrication of organic light-emitting diodes .
Antimicrobial Activity
Thiophene derivatives show high antimicrobial activity against various microbial infections .
properties
IUPAC Name |
5-bromo-N-(2-phenyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)thiophene-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14BrN3OS/c18-15-10-9-14(23-15)17(22)19-16-12-7-4-8-13(12)20-21(16)11-5-2-1-3-6-11/h1-3,5-6,9-10H,4,7-8H2,(H,19,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJOABOQDQSWPDY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(N(N=C2C1)C3=CC=CC=C3)NC(=O)C4=CC=C(S4)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14BrN3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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